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Introduction

The identification and quantification of antigen-specific T cells are crucial for understanding
immune responses to viral infections, cancer, and vaccines. The lymphocytic choriomeningitis
virus (LCMV) model is a cornerstone of immunology research, and the CD8+ T cell response to
the gp33-41 epitope is a key parameter in these studies. MHC class | tetramers are powerful
tools that allow for the direct visualization and enumeration of antigen-specific T cells by flow
cytometry. This document provides a detailed protocol and gating strategy for the identification
of gp33-41 tetramer+ CD8 T cells from murine splenocytes.

Data Presentation

The following tables summarize quantitative data relevant to the identification of gp33-41
tetramer+ CD8 T cells.

Table 1: Representative Frequencies of gp33-41 Tetramer+ CD8 T Cells in C57BL/6 Mice
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Percentage of

Tissue Condition Citation
CD8+ T Cells

Spleen Naive ~11in 1075 - 10”6 [1]
LCMV Armstrong

Spleen 50 - 80% [2][3]
(acute, day 8)
LCMV Clone 13 ]

Spleen ) 10 - 30% (stem-like) [4]
(chronic, day 8)
LCMV Armstrong

Spleen 5-15% [2]
(memory, >day 60)

Table 2: Recommended Reagent Concentrations for Staining
Reagent Recommended Concentration/Dilution
gp33-41 Tetramer 1:100 - 1:400 (titration recommended)

As per manufacturer's instructions (titration

Anti-CD8 Antibody

recommended)
Anti-CD3 Antibody As per manufacturer's instructions
Viability Dye As per manufacturer's instructions
Fc Block (anti-CD16/32) 1 pg per 10”76 cells

Experimental Protocols
Materials and Reagents

» Single-cell suspension of murine splenocytes
o FACS Buffer: PBS with 2% FBS and 0.1% sodium azide
e PE-conjugated H-2Db gp33-41 Tetramer (KAVYNFATM)

e Fluorochrome-conjugated anti-mouse CD8a antibody
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Fluorochrome-conjugated anti-mouse CD3e antibody

Viability dye (e.g., 7-AAD, Propidium lodide, or a fixable viability dye)
Fc Block (anti-mouse CD16/32)

Red Blood Cell (RBC) Lysis Buffer

96-well U-bottom plates or FACS tubes

Flow cytometer

Protocol for Staining Murine Splenocytes

Prepare a single-cell suspension of splenocytes from naive or LCMV-infected mice.
Lyse red blood cells using RBC Lysis Buffer according to the manufacturer's protocol.
Wash the cells with FACS buffer and resuspend at a concentration of 1 x 1077 cells/mL.
Block Fc receptors by incubating the cells with Fc Block for 10-15 minutes at 4°C.

Add the gp33-41 tetramer at the predetermined optimal concentration.

Incubate for 30-60 minutes at room temperature or 37°C, protected from light. Incubation at
37°C may enhance staining for some tetramers.[5]

Wash the cells with FACS buffer.

Add the cocktail of surface antibodies (e.g., anti-CD8, anti-CD3) and the viability dye.
Incubate for 30 minutes at 4°C, protected from light.

Wash the cells twice with FACS buffer.

Resuspend the cells in an appropriate volume of FACS buffer for flow cytometry analysis.

Acquire samples on a flow cytometer as soon as possible. If necessary, samples can be
fixed in 1% paraformaldehyde and stored at 4°C for up to 24 hours.[6]
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Gating Strategy and Visualization

A sequential gating strategy is essential for accurately identifying the gp33-41 tetramer+ CD8 T

cell population.

Experimental Workflow
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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